N-(4,6-Dichloropyrimidin-2-yl)formamide

• CAS RN: 58910-74-0
• Molecular Formula: C5H3Cl2N3O
• Molecular Weight: 192.00 g/mol
• IUPAC Name: N-(4,6-dichloropyrimidin-2-yl)formamide
• InChI: InChI=1S/C5H3Cl2N3O/c6-3-1-4(7)10-5(9-3)8-2-11/h1-2H,(H,8,9,10,11)
• InChI Key: IZHUVFHAMDUSSM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1Cl)NC=O)Cl

Description

N-(4,6-Dichloropyrimidin-2-yl)formamide is a useful research compound. Its molecular formula is C5H3Cl2N3O and its molecular weight is 192.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 ml. three necked flask was fitted with a mechanical stirrer, a thermometer, and a reflux condenser with drying tube. To the flask was charged 70 ml. of a 98% formic acid and 3.85 g (0.025 mole) of 2-amino-4,6-dichloropyrimidine as prepared in example 1. Acetic anhydride, 30 ml. was added slowly with stirring to maintain temperature below 50° C. When the addition of acetic anhydride was complete, the mixture was heated for 6 more hours at 50° C and then allowed to stand overnight at room temperature. Excess formic acid and acetic anhydride were evaporated under vacuum. The solid residue was crystallized from 15 ml. of ethyl alcohol. There was obtained 3.7 g of 2-formamido-4,6-dichloropyrimidine (PY-24) in the form of white crystals, melting point, 142°-144° C, yield 77%.